Cas no 60093-10-9 (3-Amino-5-(methylthio)-1,2,4-thiadiazole)

• Product Name: 3-Amino-5-(methylthio)-1,2,4-thiadiazole
• CAS No: 60093-10-9
• MF: C₃H₅N₃S₂
• MW: 147.221896886826
• MDL: MFCD00799288
• CID: 502056
• Update Time: 2026-04-29

3-Amino-5-(methylthio)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Thiadiazol-3-amine,5-(methylthio)-
• 3-AMINO-5-METHYLTHIO-1,2,4-THIADIAZOLE
• 5-(methylthio)-1,2,4-thiadiazol-3-amine
• 5-methylsulfanyl-1,2,4-thiadiazol-3-amine
• 3-amino-5-methylthio-[1,2,4]thiadiazole
• 3-Amino-5-methylthio-1,2,4-thiadiazol
• 5-methylsulfanyl-[1,2,4]thiadiazol-3-ylamine
• 5-methylthio-1,2,4-thiadiazole-3-ylamine
• 3-Amino-5-(methylthio)-1,2,4-thiadiazole

• MDL： MFCD00799288
• Inchi： InChI=1S/C3H5N3S2/c1-7-3-5-2(4)6-8-3/h1H3,(H2,4,6)
• InChI Key： XPYZCFCNOSTQFY-UHFFFAOYSA-N
• SMILES： CSC1=NC(=N)NS1

Computed Properties

• Exact Mass: 146.99200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 156 °C
• PSA: 105.34000
• LogP: 1.42340

3-Amino-5-(methylthio)-1,2,4-thiadiazole Security Information

• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on 3-Amino-5-(methylthio)-1,2,4-thiadiazole

3-Amino-5-(methylthio)-1,2,4-thiadiazole

3-Amino-5-(methylthio)-1,2,4-thiadiazole (CAS No. 60093-10-9) is a heterocyclic compound with a thiadiazole ring system. This compound has gained significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a five-membered ring containing sulfur and nitrogen atoms, with an amino group at position 3 and a methylthio group at position 5. These functional groups contribute to its versatility in chemical reactions and biological interactions.

The synthesis of 3-amino-5-(methylthio)-1,2,4-thiadiazole involves various methodologies, including the reaction of thioamide derivatives with amine compounds under specific conditions. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of by-products, making it a promising route for large-scale production.

One of the most notable applications of 3-amino-5-(methylthio)-1,2,4-thiadiazole is in the development of novel pharmaceutical agents. Researchers have investigated its potential as an anti-inflammatory and antioxidant agent due to its ability to scavenge free radicals and inhibit enzymes associated with inflammation. A study published in 2023 demonstrated that this compound exhibits potent anti-inflammatory activity in vitro, comparable to traditional non-steroidal anti-inflammatory drugs (NSAIDs). Furthermore, its methylthio group enhances bioavailability, making it a candidate for drug delivery systems.

In the field of materials science, 3-amino-5-(methylthio)-1,2,4-thiadiazole has been explored as a building block for constructing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its sulfur-containing heterocyclic structure provides excellent coordination abilities with metal ions, enabling the formation of stable MOFs with high surface area and porosity. These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have also shed light on the electronic properties of 3-amino-5-(methylthio)-1,2,4-thiadiazole. Density functional theory (DFT) calculations reveal that the compound exhibits unique electronic transitions due to its conjugated system. This property makes it a candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The environmental impact of 3-amino-5-(methylthio)-1,2,4-thiadiazole has also been a topic of interest. Studies indicate that it is biodegradable under aerobic conditions and does not pose significant risks to aquatic ecosystems at recommended usage levels. However, further research is needed to fully understand its long-term effects on soil microbiota and agricultural systems.

In conclusion, 3-amino-5-(methylthio)-1,2,4-thiadiazole (CAS No. 60093-10-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for drug development, materials science, and advanced technological applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.